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Compound of Interest

Compound Name: Methyl 3-O-feruloylquinate

Cat. No.: B1632332 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation and use of

Methyl 3-O-feruloylquinate stock solutions in a research setting. These guidelines are

intended to ensure the accurate and effective application of this compound in various

experimental assays.

Introduction
Methyl 3-O-feruloylquinate is a naturally occurring phenolic compound that has garnered

interest for its potential biological activities, including antiviral and anti-inflammatory properties.

[1][2] Proper preparation of stock solutions is critical for obtaining reliable and reproducible

experimental results. This document outlines the necessary procedures for dissolving, storing,

and utilizing Methyl 3-O-feruloylquinate in laboratory settings.

Quantitative Data Summary
The following tables summarize the key quantitative data for the preparation of Methyl 3-O-
feruloylquinate stock solutions. It is important to note that while some data is specific to

Methyl 3-O-feruloylquinate, other values are derived from closely related compounds and

should be used as a reference for initial experimental design.

Table 1: Solubility and Stock Solution Parameters
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Parameter Value Notes

Molecular Weight 382.36 g/mol

Recommended Solvents
DMSO, Pyridine, Methanol,

Ethanol
[2]

Reported Mother Liquor

Concentration
40 mg/mL In DMSO.[1]

Reference Solubility (Closely

Related Compound)
100 mg/mL

For 3-O-Caffeoylquinic acid

methyl ester in DMSO.[3] This

suggests high solubility of

Methyl 3-O-feruloylquinate in

DMSO.

Recommended Stock Solution

Concentration
10-40 mM in DMSO

For in vitro assays, a 10 mM

stock is commonly used.[2]

Table 2: Storage and Stability of Stock Solutions

Condition Duration Notes

Short-term Storage Up to 2 weeks
Store as aliquots in tightly

sealed vials at -20°C.[2]

Long-term Storage Up to 1 year
Store as aliquots in tightly

sealed vials at -80°C.[1]

Powder Form Up to 3 years Store at -20°C.[1]

General Recommendation Prepare fresh solutions

Wherever possible, prepare

and use solutions on the same

day.[2]

Before Use
Equilibrate to room

temperature

Allow the vial to equilibrate for

at least 1 hour before opening.

[2]

Experimental Protocols
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Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Methyl 3-O-
feruloylquinate in Dimethyl Sulfoxide (DMSO).

Materials:

Methyl 3-O-feruloylquinate (powder)

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated analytical balance

Procedure:

Calculate the required mass:

Molecular Weight (MW) = 382.36 g/mol

To prepare 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:

Mass (g) = 0.010 mol/L * 0.001 L * 382.36 g/mol = 0.0038236 g = 3.82 mg

Weigh the compound:

Carefully weigh out 3.82 mg of Methyl 3-O-feruloylquinate powder using an analytical

balance and place it into a sterile microcentrifuge tube.

Dissolve in DMSO:

Add 1 mL of anhydrous DMSO to the tube containing the compound.

Ensure complete dissolution:
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Vortex the tube thoroughly until the powder is completely dissolved. Gentle warming in a

water bath (up to 37°C) or sonication can be used to aid dissolution if necessary.

Storage:

Aliquot the stock solution into smaller volumes in tightly sealed vials to avoid repeated

freeze-thaw cycles.

For short-term storage, place the aliquots at -20°C. For long-term storage, use -80°C.

Preparation of Working Solutions for Cell Culture
This protocol outlines the serial dilution of the 10 mM stock solution to prepare working

concentrations for cell-based assays.

Materials:

10 mM Methyl 3-O-feruloylquinate stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Calibrated micropipettes

Procedure:

Determine the final desired concentrations:

For example, you may want to test concentrations ranging from 1 µM to 100 µM.

Perform serial dilutions:

Label sterile microcentrifuge tubes for each desired concentration.

To prepare a 100 µM working solution from a 10 mM stock (a 1:100 dilution), add 2 µL of

the 10 mM stock to 198 µL of cell culture medium.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1632332?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1632332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To prepare a 10 µM working solution, you can either perform a 1:10 dilution from the 100

µM solution or a 1:1000 dilution from the 10 mM stock.

Continue this process to obtain the full range of desired concentrations.

Solvent Control:

It is crucial to include a vehicle control in your experiments. This should contain the same

final concentration of DMSO as your highest treatment concentration to account for any

effects of the solvent on the cells. The final DMSO concentration in the culture medium

should typically be kept below 0.5% to avoid cytotoxicity.

Diagrams
Experimental Workflow for Stock Solution Preparation
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Preparation of Methyl 3-O-feruloylquinate Stock Solution
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Caption: Workflow for preparing stock and working solutions.
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Hypothesized Anti-Inflammatory Signaling Pathway
Based on the activity of related ferulic acid derivatives, Methyl 3-O-feruloylquinate is

hypothesized to exert its anti-inflammatory effects through the inhibition of the NF-κB and

MAPK signaling pathways.
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Hypothesized Anti-inflammatory Signaling Pathway Inhibition
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Caption: Inhibition of NF-κB and MAPK pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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